![molecular formula C8H18Cl2N2O B2364118 N-(piperidin-4-yl)propanamide dihydrochloride CAS No. 2126162-77-2](/img/structure/B2364118.png)
N-(piperidin-4-yl)propanamide dihydrochloride
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Overview
Description
“N-(piperidin-4-yl)propanamide dihydrochloride” is a chemical compound with the CAS Number: 2126162-77-2 . It has a molecular weight of 229.15 and is typically in powder form .
Molecular Structure Analysis
The IUPAC name for this compound is N-(piperidin-4-yl)propionamide dihydrochloride . The InChI code is 1S/C8H16N2O.2ClH/c1-2-8(11)10-7-3-5-9-6-4-7;;/h7,9H,2-6H2,1H3,(H,10,11);2*1H .Physical And Chemical Properties Analysis
“this compound” is a powder that is stored at room temperature .Scientific Research Applications
Chemical Structure and Properties
N-(piperidin-4-yl)propanamide dihydrochloride has been studied for its chemical structure and properties. For example, the oxalate salts and free bases of fentanyl and its analogue, which includes a piperidinyl-propanamide structure, have been characterized using spectroscopic methods. The study highlights the significance of the piperidinyl group in the molecule's structure and properties (Jimeno et al., 2003).
Antimicrobial Applications
Research on derivatives of piperidin-4-yl propanamide has shown potential in antimicrobial applications. For example, certain derivatives have been evaluated for their efficacy against bacterial and fungal pathogens of tomato plants, suggesting their utility in agricultural and horticultural applications (Vinaya et al., 2009).
Alzheimer’s Disease Research
A series of N-substituted derivatives of a piperidin-4-yl propanamide compound has been synthesized to evaluate potential drug candidates for Alzheimer’s disease. This research focuses on the development of new therapeutic agents for neurological disorders (Rehman et al., 2018).
Anticancer Agent Development
Some piperidin-4-yl propanamide derivatives have been synthesized and evaluated as potential anticancer agents. This indicates the role of such compounds in the development of new treatments for cancer (Rehman et al., 2018).
Cytotoxicity Studies
The cytotoxicity of N,N'-bis[1-aryl-3-(piperidine-1-yl)propylidene]hydrazine dihydrochlorides, a category of compounds related to piperidin-4-yl propanamide, has been studied against human hepatoma and breast cancer cells. This research provides insights into the therapeutic potentials and limitations of these compounds in cancer treatment (Kucukoglu et al., 2014).
Corrosion Inhibition
Piperidine derivatives have been studied for their potential in corrosion inhibition, specifically for the protection of iron. This application is important in industrial and engineering fields (Kaya et al., 2016).
Mechanism of Action
Target of Action
N-(piperidin-4-yl)propanamide dihydrochloride is a compound that primarily targets the Hypoxia-inducible factor 1 (HIF-1) . HIF-1 is a transcription factor that plays a crucial role in cellular response to hypoxia, a condition where there is a decrease in the normal levels of tissue oxygenation .
Mode of Action
The compound interacts with its target, HIF-1, and acts as an activator . It induces the expression of HIF-1α protein and downstream target gene p21 . This interaction results in changes at the molecular level, affecting the cell’s response to hypoxic conditions .
Biochemical Pathways
The activation of HIF-1 by this compound affects several biochemical pathways. One of the key pathways influenced is the p53–p21 signaling pathway . Activation of this pathway promotes cell cycle arrest and apoptosis . The compound also upregulates the expression of cleaved caspase-3, a key enzyme involved in the execution-phase of cell apoptosis .
Result of Action
The activation of HIF-1 and the subsequent induction of the p53–p21 signaling pathway result in the promotion of tumor cell apoptosis . This means that the compound could potentially be used as a therapeutic agent in the treatment of certain types of cancer .
Action Environment
The action of this compound is influenced by the cellular environment. For instance, the compound’s efficacy in inducing apoptosis is particularly relevant in hypoxic conditions, which are commonly found in tumor microenvironments . .
Safety and Hazards
Properties
IUPAC Name |
N-piperidin-4-ylpropanamide;dihydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H16N2O.2ClH/c1-2-8(11)10-7-3-5-9-6-4-7;;/h7,9H,2-6H2,1H3,(H,10,11);2*1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MAFORPJQDOABQT-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(=O)NC1CCNCC1.Cl.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H18Cl2N2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.14 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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